Cas no 1227513-75-8 (2-Methoxy-3-phenylpyridine-4-acetonitrile)

• Product Name: 2-Methoxy-3-phenylpyridine-4-acetonitrile
• CAS No: 1227513-75-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4913626
• Update Time: 2025-10-30

2-Methoxy-3-phenylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-phenylpyridine-4-acetonitrile
• 2-Methoxy-3-phenylpyridine-4-acetonitrile

• Inchi： 1S/C14H12N2O/c1-17-14-13(11-5-3-2-4-6-11)12(7-9-15)8-10-16-14/h2-6,8,10H,7H2,1H3
• InChI Key： GVCLJQKLLKWLOU-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2C=CC=CC=2)=C(C=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-3-phenylpyridine-4-acetonitrile

Introduction to 2-Methoxy-3-phenylpyridine-4-acetonitrile (CAS No: 1227513-75-8)

2-Methoxy-3-phenylpyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1227513-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of both methoxy and phenyl substituents, along with the acetonitrile functional group at the 4-position, endows this molecule with unique chemical properties that make it a valuable intermediate in drug discovery and development.

The structure of 2-Methoxy-3-phenylpyridine-4-acetonitrile exhibits a conjugated system that enhances its reactivity and potential biological activity. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a preferred motif in medicinal chemistry. The methoxy group (–OCH₃) at the 2-position introduces a polar, hydrophilic character, while the phenyl ring at the 3-position adds hydrophobicity and can participate in π-stacking interactions. The acetonitrile group (–CN) at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in pyridine derivatives due to their diverse pharmacological profiles. Specifically, compounds containing the 2-methoxy-3-phenylpyridine core have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The acetonitrile moiety further expands the synthetic possibilities, allowing for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

One of the most compelling aspects of 2-Methoxy-3-phenylpyridine-4-acetonitrile is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit improved binding affinity and selectivity towards target proteins. For instance, studies have demonstrated that derivatives of this compound can modulate kinase activity, which is crucial for treating cancers and inflammatory diseases. The versatility of its structure allows chemists to introduce additional functional groups or replace existing ones, creating a library of compounds for high-throughput screening.

The synthesis of 2-Methoxy-3-phenylpyridine-4-acetonitrile typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced synthetic methodologies such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are commonly employed to construct the desired framework. The efficiency and scalability of these synthetic routes are critical for industrial applications, where large quantities of high-purity material are required for preclinical and clinical studies.

From a computational chemistry perspective, 2-Methoxy-3-phenylpyridine-4-acetonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies often employ quantum mechanical calculations and molecular dynamics simulations to predict binding modes and affinity scores. Such insights are invaluable for rational drug design, allowing researchers to optimize lead compounds before moving into costly wet-lab experiments.

The pharmacological evaluation of 2-Methoxy-3-phenylpyridine derivatives has revealed several promising candidates with therapeutic potential. For example, modifications at the acetonitrile position have led to compounds that exhibit potent inhibitory effects on enzymes implicated in metabolic disorders. Additionally, structural analogs have shown activity against bacterial pathogens by interfering with essential metabolic pathways. These findings underscore the importance of this scaffold in addressing unmet medical needs.

Recent advancements in green chemistry have also influenced the synthesis of 2-Methoxy-3-phenylpyridine-4-acetonitrile, with efforts focused on reducing waste and improving atom economy. Catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. Such innovations align with global trends toward sustainable pharmaceutical manufacturing.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and structural integrity. These analytical methods are essential for ensuring consistency across different batches produced during scale-up from laboratory to industrial settings.

In conclusion,2-Methoxy-3-phenylpyridine-4-acetonitrile (CAS No: 1227513-75-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for pyridine derivatives,this compound will undoubtedly play an important role in shaping future therapeutic strategies.